Cas no 917562-00-6 (4-Amino-2-methyl-7-(trifluoromethyl)quinoline)

4-Amino-2-methyl-7-(trifluoromethyl)quinoline structure
917562-00-6 structure
Product Name:4-Amino-2-methyl-7-(trifluoromethyl)quinoline
CAS No:917562-00-6
MF:C11H9F3N2
MW:226.197772741318
MDL:MFCD01870545
CID:869484
PubChem ID:329773407
Update Time:2025-04-19

4-Amino-2-methyl-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-7-(trifluoromethyl)quinolin-4-amine
    • 4-AMINO-2-METHYL-7-(TRIFLUOROMETHYL)QUINOLINE
    • PC7199
    • QU194
    • 917562-00-6
    • MFCD01870545
    • AKOS002684208
    • PS-6794
    • DTXSID80588912
    • CS-0319112
    • XOCNDKPCAIPSRG-UHFFFAOYSA-N
    • AB10435
    • 4-Amino-2-methyl-7-(trifluoromethyl)quinoline, AldrichCPR
    • 4-Amino-2-methyl-7-(trifluoromethyl)quinoline
    • MDL: MFCD01870545
    • Inchi: 1S/C11H9F3N2/c1-6-4-9(15)8-3-2-7(11(12,13)14)5-10(8)16-6/h2-5H,1H3,(H2,15,16)
    • InChI Key: XOCNDKPCAIPSRG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=C(C)N=C2C=1)N)(F)F

Computed Properties

  • Exact Mass: 226.07200
  • Monoisotopic Mass: 226.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.339
  • Boiling Point: 330.2°C at 760 mmHg
  • Flash Point: 153.5°C
  • Refractive Index: 1.58
  • PSA: 38.91000
  • LogP: 3.72540

4-Amino-2-methyl-7-(trifluoromethyl)quinoline Security Information

4-Amino-2-methyl-7-(trifluoromethyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB213278-250 mg
4-Amino-2-methyl-7-(trifluoromethyl)quinoline; .
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€161.00 2023-06-23
abcr
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